Cas no 2138559-21-2 (2-Bromo-5-sulfamoylfuran-3-carboxylic acid)

• Product Name: 2-Bromo-5-sulfamoylfuran-3-carboxylic acid
• CAS No: 2138559-21-2
• MF: C₅H₄BrNO₅S
• MW: 270.05795955658
• CID: 5800440
• PubChem ID: 165492381
• Update Time: 2025-06-22

2-Bromo-5-sulfamoylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-sulfamoylfuran-3-carboxylic acid
• EN300-1153939
• 2138559-21-2
• 2-Bromo-5-sulfamoylfuran-3-carboxylic acid

• Inchi： 1S/C5H4BrNO5S/c6-4-2(5(8)9)1-3(12-4)13(7,10)11/h1H,(H,8,9)(H2,7,10,11)
• InChI Key： HTPGPZVQJMOMLU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=C(O1)S(N)(=O)=O

Computed Properties

• Exact Mass: 268.89936g/mol
• Monoisotopic Mass: 268.89936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 119Ų

Additional information on 2-Bromo-5-sulfamoylfuran-3-carboxylic acid

Introduction to 2-Bromo-5-sulfamoylfuran-3-carboxylic acid (CAS No. 2138559-21-2)

2-Bromo-5-sulfamoylfuran-3-carboxylic acid, identified by the Chemical Abstracts Service registry number 2138559-21-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and utility in synthetic chemistry. The presence of both bromine and sulfamoyl functional groups in its molecular structure imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 2-Bromo-5-sulfamoylfuran-3-carboxylic acid consists of a furan ring substituted at the 2-position with a bromine atom, at the 5-position with a sulfamoyl group, and at the 3-position with a carboxylic acid moiety. This arrangement creates multiple sites for chemical modification, enabling its use in various synthetic pathways. The sulfamoyl group, in particular, is a key pharmacophore that contributes to the compound's potential biological activity by facilitating interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in furan derivatives due to their role as building blocks in drug discovery. The bromine atom attached to the furan ring enhances its reactivity toward nucleophilic substitution reactions, allowing for further functionalization. This characteristic makes 2-Bromo-5-sulfamoylfuran-3-carboxylic acid particularly useful in constructing more intricate molecular architectures, which is crucial for developing novel therapeutic agents.

One of the most compelling aspects of 2-Bromo-5-sulfamoylfuran-3-carboxylic acid is its potential application in medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of sulfonamide-based drugs, which are widely used to treat various diseases, including infections and inflammatory conditions. The sulfamoyl group is known to exhibit antimicrobial and anti-inflammatory properties, making derivatives of this compound promising candidates for further investigation.

Recent studies have highlighted the importance of furan derivatives in addressing unmet medical needs. For instance, modifications of the furan core have been investigated for their ability to modulate enzyme activity and inhibit pathogenic processes. The specific arrangement of functional groups in 2-Bromo-5-sulfamoylfuran-3-carboxylic acid (CAS No. 2138559-21-2) allows for fine-tuning its biological profile, which is essential for developing drugs with high selectivity and efficacy.

The synthesis of 2-Bromo-5-sulfamoylfuran-3-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of furan derivatives followed by sulfonation and carboxylation reactions. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 2-Bromo-5-sulfamoylfuran-3-carboxylic acid has shown promise in materials science. Its unique structural features make it a suitable candidate for designing functional materials with specific properties. For example, it can be incorporated into polymers or nanoparticles to enhance their biocompatibility or drug delivery capabilities.

The growing body of research on 2-Bromo-5-sulfamoylfuran-3-carboxylic acid underscores its significance as a versatile chemical entity. Ongoing studies are focused on expanding its applications by exploring new synthetic strategies and evaluating its biological activity in vitro and in vivo. Collaborative efforts between chemists and biologists are essential to fully harness the potential of this compound and translate laboratory findings into tangible benefits for society.

As our understanding of molecular interactions continues to evolve, compounds like 2-Bromo-5-sulfamoylfuran-3-carboxylic acid (CAS No. 2138559-21-2) will play an increasingly important role in shaping the future of medicine and materials science. Their unique structural features and reactivity provide a rich foundation for innovation, driving advancements that address complex challenges across multiple disciplines.